Cas no 1208307-79-2 (N-ethylmethoxycarbohydrazide)

• Product Name: N-ethylmethoxycarbohydrazide
• CAS No: 1208307-79-2
• MF: C₄H₁₀N₂O₂
• MW: 118.134400844574
• CID: 6575612
• PubChem ID: 87549192
• Update Time: 2025-11-02

N-ethylmethoxycarbohydrazide Chemical and Physical Properties

Names and Identifiers

• N-ethylmethoxycarbohydrazide
• 1208307-79-2
• SCHEMBL3632834
• EN300-1275857

• Inchi： 1S/C4H10N2O2/c1-3-6(5)4(7)8-2/h3,5H2,1-2H3
• InChI Key： AULLOZAMZVNPNE-UHFFFAOYSA-N
• SMILES： O(C)C(N(CC)N)=O

Computed Properties

• Exact Mass: 118.074227566g/mol
• Monoisotopic Mass: 118.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 84.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 55.6Ų

Additional information on N-ethylmethoxycarbohydrazide

N-Ethylmethoxycarbohydrazide (CAS 1208307-79-2): A Comprehensive Guide to Properties and Applications

N-Ethylmethoxycarbohydrazide (CAS 1208307-79-2) is an emerging organic compound gaining attention in specialized chemical applications. This hydrazide derivative features a unique molecular structure combining ethyl, methoxy, and carbohydrazide functional groups, making it valuable for researchers exploring novel chemical synthesis pathways and material science innovations.

The compound's molecular formula and structural characteristics position it as an interesting subject for pharmaceutical intermediates development. Recent studies suggest potential applications in creating biologically active molecules, particularly in medicinal chemistry where researchers are investigating its role as a building block for targeted drug design. The methoxycarbohydrazide moiety offers unique reactivity patterns that differentiate it from simpler hydrazide compounds.

In material science, N-Ethylmethoxycarbohydrazide 1208307-79-2 shows promise for developing advanced polymers with specific thermal and mechanical properties. The compound's ability to participate in cross-linking reactions makes it particularly valuable for creating high-performance materials used in specialized industrial applications. Researchers are exploring its potential in coating formulations and adhesive technologies where controlled reactivity is essential.

The synthesis of CAS 1208307-79-2 N-Ethylmethoxycarbohydrazide involves carefully controlled reaction conditions to ensure high purity and yield. Modern green chemistry principles are being applied to optimize its production, addressing growing concerns about sustainable chemical manufacturing. This aligns with current industry trends toward environmentally friendly synthesis methods that reduce waste and energy consumption.

Analytical characterization of N-Ethylmethoxycarbohydrazide typically employs advanced techniques including NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods confirm the compound's structural integrity and purity, which are critical for research and industrial applications. The growing availability of high-purity N-Ethylmethoxycarbohydrazide from specialized chemical suppliers has facilitated broader investigation of its properties.

Current research trends involving 1208307-79-2 focus on its potential in catalysis applications and as a ligand precursor in coordination chemistry. The compound's unique electronic properties make it suitable for creating metal-organic frameworks (MOFs) with specific pore structures and surface characteristics. These developments are particularly relevant to energy storage solutions and gas separation technologies, addressing key challenges in sustainable technology sectors.

The stability profile of N-Ethylmethoxycarbohydrazide CAS 1208307-79-2 under various environmental conditions has become a subject of detailed study. Understanding its degradation pathways and storage requirements helps ensure safe handling and extends its usable shelf life. These investigations contribute to developing best practices for chemical storage and transportation protocols specific to this compound.

From a commercial perspective, the market for specialty chemicals like N-Ethylmethoxycarbohydrazide is growing steadily. The compound's niche applications in advanced material development and pharmaceutical research create consistent demand among research institutions and industrial laboratories. Suppliers are responding by offering custom synthesis services and bulk quantities to meet diverse research needs.

Future research directions for 1208307-79-2 N-Ethylmethoxycarbohydrazide may explore its potential in bioconjugation chemistry and drug delivery systems. The compound's structural features suggest possible applications in creating targeted therapeutic agents or diagnostic probes. These potential uses align with current biomedical research priorities, particularly in personalized medicine approaches.

For researchers working with N-Ethylmethoxycarbohydrazide, understanding its solubility characteristics and reactivity patterns is essential for successful application. The compound demonstrates particular solubility in polar organic solvents, which influences its handling and reaction conditions. These physicochemical properties are being systematically documented to support its broader adoption in chemical research.

The development of analytical methods for N-Ethylmethoxycarbohydrazide detection represents another active research area. Advanced chromatographic techniques and spectroscopic methods are being refined to enable precise quantification in complex mixtures. These methodological advances support quality control in chemical manufacturing and facilitate its use in formulation science applications.

As interest grows in specialty hydrazide compounds, CAS 1208307-79-2 continues to attract attention from both academic and industrial researchers. Its combination of structural features and functional versatility positions it as a valuable tool in molecular design and chemical innovation. Ongoing studies will likely reveal additional applications that leverage its unique chemical properties.